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Compound of Interest

Compound Name: (R)-UT-155

Cat. No.: B10800621

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for

(R)-UT-155, a selective and potent androgen receptor (AR) antagonist.[1][2][3][4] Adherence to

these guidelines is critical to ensure personnel safety and maintain a secure laboratory

environment. Given that (R)-UT-155 is classified as a potent pharmaceutical compound,

stringent control measures are necessary to minimize exposure.[5][6]

Personal Protective Equipment (PPE)
The selection and proper use of Personal Protective Equipment (PPE) are the primary defense

against exposure to (R)-UT-155. The following table summarizes the recommended PPE for

various laboratory activities.
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Activity Eye Protection Hand Protection Body Protection
Respiratory

Protection

Weighing and

Aliquoting (Solid)

Chemical Splash

Goggles & Face

Shield

Double Nitrile

Gloves

Disposable

Coveralls (e.g.,

Tyvek)

Powered Air-

Purifying

Respirator

(PAPR) with

P100/FFP3

filters[7][8]

Solution

Preparation

Chemical Splash

Goggles

Double Nitrile

Gloves

Disposable Lab

Coat

Reusable Half or

Full-Facepiece

Respirator with

appropriate

particulate

filters[7]

Cell Culture and

In Vitro Assays

Safety Glasses

with Side Shields

Single Nitrile

Gloves

Standard Lab

Coat

Not generally

required if

handled in a

certified

biological safety

cabinet

Animal Dosing

(In Vivo)
Safety Goggles

Double Nitrile

Gloves

Disposable

Gown

Half-Facepiece

Respirator with

appropriate

cartridges

Waste Disposal
Chemical Splash

Goggles

Heavy-duty

Nitrile Gloves

Disposable Lab

Coat

As required by

the specific

waste stream

Experimental Protocols
Solution Preparation of (R)-UT-155

A common protocol for preparing a stock solution of (R)-UT-155 for in vitro experiments

involves dissolving the compound in Dimethyl Sulfoxide (DMSO). For in vivo studies, further
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dilution into vehicles such as corn oil or a solution containing PEG300, Tween-80, and saline is

often performed.[1]

Step-by-Step Protocol for a 10 mM DMSO Stock Solution:

Preparation: Work within a chemical fume hood or a containment glove box. Ensure all

necessary PPE is correctly donned.

Weighing: Accurately weigh the desired amount of (R)-UT-155 solid using a calibrated

analytical balance.

Dissolution: In a sterile, conical tube, add the appropriate volume of anhydrous DMSO to the

weighed (R)-UT-155. For example, to prepare a 10 mM solution from 1 mg of (R)-UT-155
(Molecular Weight: 405.35 g/mol ), you would add approximately 246.7 µL of DMSO.

Mixing: Vortex the solution until the solid is completely dissolved. Gentle warming in a water

bath may be used to aid dissolution if necessary.

Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated

freeze-thaw cycles.[2]

Signaling Pathway and Workflow Diagrams
Logical Workflow for PPE Selection and Use

The following diagram outlines the decision-making process and procedural steps for the safe

use of PPE when handling (R)-UT-155.
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Caption: PPE Selection and Use Workflow for (R)-UT-155.
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Operational and Disposal Plans
Handling and Operational Plan:

Designated Areas: All work with solid (R)-UT-155 should be conducted in a designated area,

such as a chemical fume hood, a ducted balance safety enclosure, or a glove box, to

minimize inhalation exposure.

Spill Management: Maintain a chemical spill kit readily accessible. In case of a spill,

evacuate the immediate area and follow established institutional procedures for hazardous

chemical spills. All materials used for cleanup must be disposed of as hazardous waste.[7]

Personnel Training: Ensure all personnel handling (R)-UT-155 are fully trained on its

hazards, safe handling procedures, and emergency protocols.

Disposal Plan:

Waste Segregation: All solid waste, including contaminated gloves, wipes, and disposable

labware, must be collected in a dedicated, clearly labeled hazardous waste container.[9][10]

Liquid Waste: Unused solutions of (R)-UT-155 and contaminated solvents should be

collected in a separate, sealed, and properly labeled hazardous liquid waste container. Do

not dispose of down the drain.[10]

Disposal Compliance: All waste containing (R)-UT-155 must be disposed of through the

institution's hazardous waste management program, in accordance with local, state, and

federal regulations.[9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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